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Compound Focus: 2-Bromo-1-octene

CAS No.: 13249-60-0

Cat. No.: S763700

Get Quote

This section outlines the fundamental identification and physical properties of 2-Bromo-1-octene as reported

in chemical databases [1].

Property Value

Common Name 2-Bromo-1-octene [1]

CAS Number 13249-60-0 [1]

Molecular Formula C8H15Br [1]

Molecular Weight 191.109 g/mol [1]

Density 1.133 g/cm³ [1]

Boiling Point 183.9 °C at 760 mmHg [1]

Index of Refraction 1.462 [1]

Vapour Pressure 1.028 mmHg at 25°C [1]
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Q1: What is the primary factor contributing to the stability of 2-Bromo-1-octene? A1: The stability of

2-Bromo-1-octene is primarily due to the allylic resonance effect [2]. The molecule's structure allows the

unpaired electron (in its radical form) or the positive charge (in its ionic form) to be delocalized across a π-

orbital network involving carbon atoms 1, 2, and 3. This results in two equivalent resonance forms, making

the intermediate allylic radical more stable than a typical alkyl radical [2]. The true structure is a resonance

hybrid of these two forms.

Q2: What are the major decomposition pathways or stability concerns for this compound? A2: While

specific degradation products for 2-Bromo-1-octene are not listed, its structure suggests two key stability

concerns:

Instability under Strong Bases: As an allylic halide, it is highly susceptible to nucleophilic

substitution reactions (e.g., SN1 or SN2) and eliminations (E2) due to the electron-withdrawing

bromine and resonance stabilization of the resulting carbocation or alkene products.

Light and Heat Sensitivity: Allylic bromides can decompose or participate in radical reactions,
especially when exposed to light or heat.

Q3: What storage conditions are recommended for 2-Bromo-1-octene? A3: Based on its properties [1]:

Store in a cool, dark, and well-ventilated place, away from direct sunlight and heat sources.
Keep the container tightly sealed to prevent moisture absorption and minimize vapor release, given

its measurable vapor pressure at room temperature [1].
Store separately from strong bases and oxidizing agents.

Experimental Troubleshooting Guide

Issue 1: Low Yield or Formation of Multiple Products in Allylic Bromination of 1-Octene

Problem: The reaction of 1-octene with N-Bromosuccinimide (NBS) yields a mixture of 3-bromo-1-

octene and 1-bromo-2-octene instead of a single product [2].
Explanation: This is an expected outcome of the allylic resonance mechanism. The reaction

proceeds via an allylic radical intermediate that is not symmetrical. Bromination can occur at either
end of this delocalized system, leading to a mixture of products [2]. The two primary products are 2-
Bromo-1-octene and 3-Bromo-1-octene (with 1-bromo-2-octene being a common name for the
latter).

Solution:
Optimize Reaction Conditions: Carefully control reaction temperature, concentration, and the

use of radical initiators.
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Employ Purification Techniques: Plan for and utilize separation techniques like distillation or

chromatography to isolate the desired isomer.
Confirm Identity: Use analytical methods (NMR, GC-MS) to confirm the identity and ratio of

the products.

Issue 2: Unwanted Polymerization or Decomposition During Reactions

Problem: The compound appears to degrade or form polymeric byproducts during prolonged storage

or reaction.
Explanation: The reactive allylic bromide moiety can undergo side reactions, including

polymerization, especially if traces of protons or Lewis acids are present.
Solution:

Use Inhibitors: Consider using stabilizers like copper(I) chloride or antioxidants during storage.
Ensure Purity: Purify the compound immediately before use.

Control Atmosphere: Conduct sensitive reactions under an inert atmosphere (e.g., nitrogen or
argon).

Experimental Workflow for Synthesis & Analysis

The following diagram illustrates the logical workflow for the synthesis of 2-Bromo-1-octene from 1-octene

and the subsequent decision points based on the reaction outcome, as described in the troubleshooting guide.
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Key Technical Notes for Researchers

Regioselectivity: In the bromination of unsymmetrical alkenes like 1-octene, the two possible
products are not formed in equal amounts. Reaction typically favors the less hindered, primary

carbon, but the ratio should be determined experimentally for your specific conditions [2].
Utility of Product: The products of allylic bromination, such as 2-Bromo-1-octene, are highly useful

as synthetic intermediates. They can be readily converted into dienes via dehydrohalogenation with
base for further applications in synthesis and drug development [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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